Cas no 33166-85-7 (6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)
33166-85-7 structure
Product Name:6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
CAS No:33166-85-7
MF:C10H7FN2OS
MW:222.238784074783
MDL:MFCD01011739
CID:1455352
PubChem ID:13072797
Update Time:2025-04-20
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-fluorophenyl)-2-sulfanylidene-1h-pyrimidin-4-one
- 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one
- SBB082776
- BBS-00014815
- AKOS005207997
- AKOS002676300
- F1967-0510
- ZINC20153805
- 6-p-Fluorphenyl-2-thiouracil
- 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol
- 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one
- 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
- 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one; SBB082776; BBS-00014815; AKOS005207997; AKOS002676300; F1967-0510; ZINC20153805; 6-p-Fluorphenyl-2-thiouracil; 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol; 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one; 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one;
- 6-(4-Fluorophenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
- EN300-236028
- DTXSID00517360
- 6-(4-Fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1(h))-one
- 6-(4-fluorophenyl)-2-mercaptopyrimidin-4-ol
- 6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
- 33166-85-7
-
- MDL: MFCD01011739
- Inchi: 1S/C10H7FN2OS/c11-7-3-1-6(2-4-7)8-5-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)
- InChI Key: VQADNNGVUZCZOK-UHFFFAOYSA-N
- SMILES: S=C1NC(C=C(C2C=CC(=CC=2)F)N1)=O
Computed Properties
- Exact Mass: 222.02631219g/mol
- Monoisotopic Mass: 222.02631219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 73.2Ų
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F271741-100mg |
6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{h})-one |
33166-85-7 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F271741-500mg |
6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{h})-one |
33166-85-7 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | F271741-1g |
6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{h})-one |
33166-85-7 | 1g |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-236028-0.05g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 0.05g |
$612.0 | 2023-04-30 | ||
| Enamine | EN300-236028-0.1g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 0.1g |
$640.0 | 2023-04-30 | ||
| Enamine | EN300-236028-0.25g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 0.25g |
$670.0 | 2023-04-30 | ||
| Enamine | EN300-236028-0.5g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 0.5g |
$699.0 | 2023-04-30 | ||
| Enamine | EN300-236028-1.0g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 1g |
$728.0 | 2023-04-30 | ||
| Enamine | EN300-236028-2.5g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 2.5g |
$1428.0 | 2023-04-30 | ||
| Enamine | EN300-236028-5.0g |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one |
33166-85-7 | 5g |
$2110.0 | 2023-04-30 |
6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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